molecular formula C7H13NO3S B8387021 1-methanesulphonyl-hexahydro-4,5-epoxy-1H-azepine

1-methanesulphonyl-hexahydro-4,5-epoxy-1H-azepine

Cat. No.: B8387021
M. Wt: 191.25 g/mol
InChI Key: FLFFGRLYKLOBNK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-methanesulphonyl-hexahydro-4,5-epoxy-1H-azepine is a useful research compound. Its molecular formula is C7H13NO3S and its molecular weight is 191.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C7H13NO3S

Molecular Weight

191.25 g/mol

IUPAC Name

4-methylsulfonyl-8-oxa-4-azabicyclo[5.1.0]octane

InChI

InChI=1S/C7H13NO3S/c1-12(9,10)8-4-2-6-7(11-6)3-5-8/h6-7H,2-5H2,1H3

InChI Key

FLFFGRLYKLOBNK-UHFFFAOYSA-N

Canonical SMILES

CS(=O)(=O)N1CCC2C(O2)CC1

Origin of Product

United States

Synthesis routes and methods

Procedure details

11.7 g (0.067 mol) of 1-methanesulphonyl-2,3,6,7-tetrahydro-1H-azepine are dissolved in 230 ml of methylene chloride and the solution is treated with 23 g (0.13 mol) of m-chloro-perbenzoic acid in portions. A white suspension soon forms and this is stirred for a further 24 hours at room temperature. The m-chlorobenzoic acid which has precipitated is filtered off and the filtrate is washed with a saturated aqueous solution of sodium carbonate, then with aqueous iron-II sulphate solution, then with 0.1 N sodium hydroxide solution and finally with water and dried over sodium sulphate. On concentrating the solution under a water pump vacuum, while crystals of 1-methanesulphonyl-hexahydro-4,5-epoxy-1H-azepine are obtained and these are isolated by filtration; melting point 133°-134°.
Name
1-methanesulphonyl-2,3,6,7-tetrahydro-1H-azepine
Quantity
11.7 g
Type
reactant
Reaction Step One
Quantity
230 mL
Type
solvent
Reaction Step One
Quantity
23 g
Type
reactant
Reaction Step Two

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